Cas no 89334-33-8 (5-Quinoxalinecarboxaldehyde, 8-acetyl-)
89334-33-8 structure
Product Name:5-Quinoxalinecarboxaldehyde, 8-acetyl-
CAS No:89334-33-8
MF:C11H8N2O2
MW:200.193422317505
CID:603904
PubChem ID:13222192
Update Time:2025-04-19
5-Quinoxalinecarboxaldehyde, 8-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinoxalinecarboxaldehyde, 8-acetyl-
- 8-acetylquinoxaline-5-carbaldehyde
- DTXSID50529554
- 89334-33-8
-
- Inchi: 1S/C11H8N2O2/c1-7(15)9-3-2-8(6-14)10-11(9)13-5-4-12-10/h2-6H,1H3
- InChI Key: VLNUZGDHGRKNHG-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C(C=O)C2C1=NC=CN=2
Computed Properties
- Exact Mass: 200.058577502g/mol
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 59.9Ų
5-Quinoxalinecarboxaldehyde, 8-acetyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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